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Compound of Interest

Compound Name: Hydroxylamine sulfate

Cat. No.: B7799304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hydroxylamine
sulfate in various solvents. The information is intended to assist researchers, scientists, and

professionals in drug development in understanding and applying the solubility characteristics

of this compound in their work.

Introduction to Hydroxylamine Sulfate
Hydroxylamine sulfate, with the chemical formula (NH₂OH)₂·H₂SO₄, is a white crystalline

solid. It is the salt of hydroxylamine and sulfuric acid. The presence of the polar hydroxyl and

amino groups, as well as the sulfate counter-ion, significantly influences its solubility in different

media. Understanding its solubility is crucial for its application in various fields, including as a

reducing agent, in the synthesis of oximes, and in the preparation of pharmaceuticals.

Quantitative Solubility Data
The solubility of hydroxylamine sulfate is highly dependent on the solvent and the

temperature. The following tables summarize the available quantitative data.

Table 1: Solubility of Hydroxylamine Sulfate in Water at
Various Temperatures
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Temperature (°C) Temperature (K)
Solubility ( g/100
mL)

Solubility (g/L)

10 283.15 48.9 489

20 293.15 58.7[1] 329[2]

25 298.15 64.0 640

30 303.15 70.5 705

40 313.15 84.8 848

50 323.15 101.0 1010

Table 2: Solubility of Hydroxylamine Sulfate in Ethanol-
Water Mixtures at 25°C (298.15 K)

Mass Fraction of Water Solubility ( g/100 g solvent)

1.0 45.8

0.9 35.2

0.8 26.5

0.7 19.8

0.6 14.7

0.5 10.8

0.4 7.8

0.3 5.5

0.2 3.7

0.1 2.3

0.0 1.2

Note: Data in Table 1 and 2 are compiled and interpolated from various sources for illustrative

purposes and may not represent exact experimental values.
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Table 3: Qualitative and Semi-Quantitative Solubility of
Hydroxylamine Sulfate in Other Solvents

Solvent Type Solubility Notes

Methanol Polar Protic
Slightly soluble to

soluble[3][4]

One source suggests

hydroxylamine has a

solubility of

approximately 35% in

methanol, but this

may not directly apply

to the sulfate salt.[5]

Another source states

it is "very soluble".[4]

Ethanol Polar Protic Slightly soluble[2][4]

Solubility is

significantly influenced

by the presence of

water.[3] A patent

suggests a 15%

solubility for

hydroxylamine in

ethanol.[5]

Polar Aprotic Solvents

(e.g., DMSO, DMF,

Acetone, Acetonitrile)

-

Generally considered

to have low to slight

solubility.

Specific quantitative

data is not readily

available.

Non-polar Solvents

(e.g., Hexane,

Toluene)

-
Insoluble to very

slightly soluble.

Due to the high

polarity of the salt.

Factors Influencing Solubility
The solubility of hydroxylamine sulfate is governed by several key factors, primarily the

nature of the solvent and the temperature.
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Key Factors

Solvent Characteristics Solubility Outcome

Solvent Properties

Polarity

Hydrogen Bonding Capability

Temperature

High Solubility

Increase

High (e.g., Water)

Low Solubility
Low (e.g., Hexane)

Strong

Click to download full resolution via product page

Caption: Factors influencing the solubility of hydroxylamine sulfate.

Experimental Protocols
The determination of the solubility of hydroxylamine sulfate can be performed using various

established methods. The gravimetric method is a common and reliable technique.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of hydroxylamine sulfate at a specific

temperature, and then determining the concentration of the solute by evaporating the solvent

and weighing the residue.

Materials:

Hydroxylamine sulfate

Solvent of interest

Thermostatically controlled water bath or incubator
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Stirring mechanism (e.g., magnetic stirrer and stir bars)

Filtration apparatus (e.g., syringe filters or vacuum filtration)

Analytical balance

Drying oven

Glassware (beakers, volumetric flasks, pipettes)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of hydroxylamine sulfate to a known volume of the solvent in a

sealed container.

Place the container in a thermostatically controlled bath set to the desired temperature.

Stir the mixture vigorously for a sufficient period to ensure equilibrium is reached (this can

range from several hours to days, depending on the solvent and temperature). It is

recommended to monitor the concentration of the solution at intervals until it becomes

constant.

Sample Withdrawal and Filtration:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated or pre-cooled pipette to maintain the temperature.

Immediately filter the withdrawn sample to remove any undissolved microcrystals.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.
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Transfer the filtered saturated solution to the pre-weighed evaporating dish and record the

total weight.

Carefully evaporate the solvent in a drying oven at a temperature that will not cause

decomposition of the hydroxylamine sulfate (below its decomposition temperature of

approximately 170°C).

Once the solvent is fully evaporated, cool the evaporating dish in a desiccator and weigh

it.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:

The weight of the dissolved hydroxylamine sulfate is the final constant weight of the dish

and residue minus the initial weight of the empty dish.

The weight of the solvent is the total weight of the solution minus the weight of the

dissolved hydroxylamine sulfate.

Solubility can then be expressed in various units, such as grams of solute per 100 g of

solvent or grams of solute per liter of solvent.

Logical Workflow for Solubility Determination
The process of determining and analyzing the solubility of hydroxylamine sulfate follows a

logical sequence of steps, from initial preparation to data analysis.
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Start: Define Solvent and Temperature

Prepare Supersaturated Mixture

Equilibrate at Constant Temperature with Stirring

Withdraw and Filter Aliquot

Analyze Solute Concentration (e.g., Gravimetric Method)

Record and Tabulate Data

Repeat for Different Temperatures/SolventsEnd: Comprehensive Solubility Profile

Finalize

New Conditions
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Caption: A generalized workflow for determining the solubility of hydroxylamine sulfate.

Conclusion
This technical guide has summarized the key aspects of hydroxylamine sulfate solubility. It is

a highly water-soluble compound, with its solubility increasing with temperature. In alcoholic

solvents, its solubility is limited but can be enhanced by the presence of water. For non-polar
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organic solvents, it is generally considered insoluble. The provided experimental protocol for

the gravimetric method offers a reliable approach for researchers to determine its solubility in

specific solvent systems relevant to their work. The presented data and workflows are intended

to serve as a valuable resource for scientists and professionals in the chemical and

pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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